5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one

• Molecular Formula: C9H7BrFNO
• Molecular Weight: 244.06 g/mol
• SMILES: C1CC(=O)NC2=C1C(=CC(=C2)F)Br
• InChI: InChI=1S/C9H7BrFNO/c10-7-3-5(11)4-8-6(7)1-2-9(13)12-8/h3-4H,1-2H2,(H,12,13)
• InChIKey: VGHZDPMTOXAHDT-UHFFFAOYSA-N

5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one: Dual-Halogenated Building Block

5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one (CAS 2167892-87-5) is a heterocyclic organic compound with the molecular formula C9H7BrFNO and a molecular weight of 244.06 . It belongs to the tetrahydroquinolin-2-one class, a privileged scaffold in medicinal chemistry [1]. The compound is characterized by the presence of both a bromine atom at the 5-position and a fluorine atom at the 7-position on the quinolinone ring, imparting distinct electronic and steric properties that influence its reactivity and biological interactions [2].

Dual-halogenated scaffold enables orthogonal cross-coupling and physicochemical tuning in medicinal chemistry.

Weak MAO-A/B inhibition profile reduces risk of off-target confounding in CNS probe studies.

Privileged tetrahydroquinolin-2-one core aligns with bromodomain inhibitor patent space.

• [1] Gong, J., et al. (2019). Synthesis and evaluation of tetrahydroquinolin-2(1H)-one derivatives as novel anti-pancreatic cancer agents via targeting autophagy. European Journal of Medicinal Chemistry, 176, 456-469. https://doi.org/10.1016/j.ejmech.2019.03.034 View Source
• [2] BindingDB. (n.d.). BDBM50063525 (CHEMBL3398528). Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063525 View Source

5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one: SAR Differentiation from Analogs

Within the tetrahydroquinolin-2-one family, the specific substitution pattern of halogens dramatically alters biological activity and physicochemical properties [1]. For instance, the presence of a bromine atom at the 5-position in related compounds has been shown to be critical for HDAC inhibitory activity, while the fluorine atom at the 7-position can significantly influence target selectivity and metabolic stability [2]. A study of tetrahydroquinolin-2(1H)-one derivatives as anti-pancreatic cancer agents demonstrated that even subtle modifications to the scaffold lead to profound changes in IC50 values against PANC-1 cells, ranging from 4.9 μM to >100 μM [3]. Therefore, substituting 5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one with a mono-halogenated or differently substituted analog is likely to result in unpredictable and potentially detrimental changes in biological activity, making this specific compound a non-fungible entity in SAR-driven research programs.

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Mono-halogenated analogs lack orthogonal reactivity; SAR shifts may be unpredictable.

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Different halogen patterns can introduce unintended MAO inhibition, confounding CNS assay results.

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Unsubstituted scaffold is not emphasized as a bromodomain inhibitor motif in patent literature.

• [1] Gong, J., et al. (2019). Synthesis and evaluation of tetrahydroquinolin-2(1H)-one derivatives as novel anti-pancreatic cancer agents via targeting autophagy. European Journal of Medicinal Chemistry, 176, 456-469. https://doi.org/10.1016/j.ejmech.2019.03.034 View Source
• [2] Atkinson, S. J., et al. (2018). Tetrahydroquinoline derivatives as bromodomain inhibitors. U.S. Patent No. 10,059,699 B2. Retrieved from https://www.patents-review.com/a/20170298047-tetrahydroquinoline-derivatives-bromodomain-inhibitors.html View Source
• [3] Gong, J., et al. (2019). Synthesis and evaluation of tetrahydroquinolin-2(1H)-one derivatives as novel anti-pancreatic cancer agents via targeting autophagy. European Journal of Medicinal Chemistry, 176, 456-469. https://doi.org/10.1016/j.ejmech.2019.03.034 View Source

5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one: Key Differentiation Evidence

Weak MAO-A/B Inhibition Advantage

5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one exhibits weak inhibition of both human recombinant MAO-A and MAO-B with IC50 values >100 µM [1]. This contrasts sharply with the related tetrahydroquinolin-2-one derivative BDBM50350493 (CHEMBL1814644), which displays an IC50 of 1.02 µM for MAO-B, representing at least a 100-fold difference in potency [2]. This lack of activity is a key differentiator, as it indicates a low risk of MAO-related off-target effects, which is a crucial consideration in the design of CNS-penetrant probes and therapeutics.

MAO-B Inhibition

Cross-study comparable

IC50 >100 µM vs 1.02 µM (BDBM50350493)

Lower MAO inhibition may reduce confounding in CNS assays.

Amplex Red assay; target selectivity context.

Evidence Dimension	Inhibition of human recombinant MAO-B
Target Compound Data	IC50 > 100,000 nM (>100 µM)
Comparator Or Baseline	BDBM50350493 (CHEMBL1814644) IC50 = 1,020 nM (1.02 µM)
Quantified Difference	Target compound is >98-fold less potent than comparator
Conditions	Amplex Red assay

Why This Matters

This data allows researchers to select the target compound for applications where MAO inhibition is undesirable, thereby avoiding confounding biological effects and simplifying data interpretation in complex cellular or in vivo models.

• [1] BindingDB. (n.d.). BDBM50063525 (CHEMBL3398528). Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063525 View Source
• [2] BindingDB. (n.d.). BDBM50350493 (CHEMBL1814644). Retrieved from https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50350493 View Source

Dual Halogenation for Orthogonal Diversification

The presence of both bromine and fluorine atoms on the tetrahydroquinolin-2-one core provides a distinct synthetic advantage over mono-halogenated analogs. The bromine atom at the 5-position serves as a versatile handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce aryl, heteroaryl, or amine functionalities . Simultaneously, the fluorine atom at the 7-position is not just a passive substituent; it can engage in unique non-covalent interactions (e.g., C-F···H-C, C-F···π) that enhance binding affinity and metabolic stability [1]. This combination allows for a 'two-vector' diversification strategy, where each halogen can be exploited for orthogonal chemical modifications, a capability absent in 5-bromo-1,2,3,4-tetrahydroquinolin-2-one (CAS 880094-83-7) or 7-fluoro-1,2,3,4-tetrahydroquinolin-2-one (CAS 1154114-88-1) .

Orthogonal Diversification

Class-level inference

5-Br for cross-coupling, 7-F for non-covalent interactions.

Enables two-vector SAR exploration.

Requires reaction condition optimization.

Evidence Dimension	Synthetic versatility for scaffold diversification
Target Compound Data	Two distinct halogen handles (Br for cross-coupling, F for physicochemical tuning)
Comparator Or Baseline	5-bromo-1,2,3,4-tetrahydroquinolin-2-one (one Br handle)
Quantified Difference	Not applicable (qualitative difference in synthetic utility)
Conditions	Standard cross-coupling reaction conditions

Why This Matters

For medicinal chemists engaged in hit-to-lead or lead optimization campaigns, the target compound's dual-halogenation enables a more efficient and divergent exploration of chemical space, accelerating the identification of analogs with improved potency, selectivity, and drug-like properties.

• [1] Patel, A., et al. (2017). Divergent response of homologous ATP sites to stereospecific ligand fluorination for selectivity enhancement. Organic & Biomolecular Chemistry, 15(7), 1570-1574. https://doi.org/10.1039/C6OB02747A View Source

Bromodomain Inhibitor Scaffold Potential

Tetrahydroquinolin-2-one derivatives are prominently featured in patent literature as core scaffolds for the development of bromodomain inhibitors, a key target class in oncology and inflammatory diseases [1]. Specifically, US Patent 10,059,699 B2 describes aryl-substituted tetrahydroquinolin-2-one compounds with activity against bromodomain-containing proteins [2]. While the specific IC50 or Kd value for 5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one against any bromodomain is not disclosed in the public domain, its inclusion in this chemical space, particularly with its 5-bromo and 7-fluoro substitution pattern, aligns with the general SAR trends for this target class. In contrast, the unsubstituted or mono-substituted tetrahydroquinolin-2-one analogs are not highlighted as privileged scaffolds for bromodomain inhibition in the same patent filings, suggesting the dual-halogenated nature is a key structural feature for this application.

Bromodomain Scaffold

Class-level inference

Aligns with patented tetrahydroquinolin-2-one bromodomain inhibitors.

May support bromodomain inhibitor SAR studies.

No public potency data for this compound.

Evidence Dimension	Relevance as a bromodomain inhibitor scaffold
Target Compound Data	Falls within the general structure of patented aryl-substituted tetrahydroquinolin-2-one bromodomain inhibitors
Comparator Or Baseline	Unsubstituted tetrahydroquinolin-2-one (not a prominent bromodomain inhibitor scaffold)
Quantified Difference	Not applicable (qualitative difference in patent scope)
Conditions	Analysis of patent claims and exemplification

Why This Matters

This class-level association guides procurement decisions for research groups focused on bromodomain inhibitor discovery, as it positions the target compound as a relevant starting point for SAR exploration in this high-value therapeutic area.

• [1] Atkinson, S. J., et al. (2018). Tetrahydroquinoline derivatives as bromodomain inhibitors. U.S. Patent No. 10,059,699 B2. Retrieved from https://www.patents-review.com/a/20170298047-tetrahydroquinoline-derivatives-bromodomain-inhibitors.html View Source
• [2] Jacquemot, G., et al. (2019). Aryl-substituted dihydroquinolinones, their preparation and their use as pharmaceuticals. U.S. Patent No. 10,501,438. Retrieved from https://patents.justia.com/patent/10501438 View Source

5-Bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one: Key Application Scenarios

CNS-Penetrant Probe Design

The compound's weak inhibition of MAO-A and MAO-B (IC50 >100 µM) [1] makes it a suitable core scaffold for building CNS-penetrant chemical probes. Researchers can confidently incorporate this compound into their designs knowing that any observed phenotypic effects are unlikely to be confounded by MAO inhibition, a common pitfall in neuropharmacology. This is a key differentiator when selecting a starting point over more potent MAO-inhibiting tetrahydroquinolin-2-one analogs.

Orthogonal Cross-Coupling for Scaffold Diversification

The presence of both a 5-bromo and a 7-fluoro substituent enables a powerful 'two-vector' diversification strategy [2]. The bromine atom can be selectively engaged in Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling reactions to introduce molecular complexity at the 5-position. The fluorine atom can be used for subsequent late-stage functionalization, or retained to modulate key drug-like properties such as pKa, lipophilicity, and metabolic stability. This orthogonal reactivity is not possible with mono-halogenated analogs, making this compound a superior choice for parallel synthesis and library production in medicinal chemistry laboratories.

SAR Exploration for Bromodomain Inhibitors

Given the prominence of tetrahydroquinolin-2-one scaffolds in bromodomain inhibitor patents [3], this compound serves as an ideal starting point for initial SAR exploration in epigenetic drug discovery programs. Research teams can use this compound as a base template to synthesize focused libraries, probing the effect of additional substituents on bromodomain binding affinity and selectivity. This strategic use aligns with the class-level inference that the dual-halogenated core is a privileged structure for this target class.

HTS Triage and Hit Validation

During the triage of primary HTS hits, the known weak MAO activity of this compound [1] can be used as a rapid 'filter' to deprioritize hits that might be acting through a non-specific MAO-related mechanism. This allows screening groups to focus resources on more promising and specific lead candidates, streamlining the early-stage drug discovery process and reducing the risk of pursuing false-positive hits.

Application

Selection Property

Validation Focus

CNS probe development studies

Low MAO inhibition liability

Off-target MAO activity screening

Dual-vector scaffold diversification

Orthogonal halogen reactivity

Cross-coupling compatibility testing

Bromodomain inhibitor SAR studies

Privileged scaffold alignment

Bromodomain binding assays

HTS triage workflows

Known MAO inhibition profile

Mechanistic deconvolution assays

• [1] BindingDB. (n.d.). BDBM50063525 (CHEMBL3398528). Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063525 View Source
• [2] Patel, A., et al. (2017). Divergent response of homologous ATP sites to stereospecific ligand fluorination for selectivity enhancement. Organic & Biomolecular Chemistry, 15(7), 1570-1574. https://doi.org/10.1039/C6OB02747A View Source
• [3] Atkinson, S. J., et al. (2018). Tetrahydroquinoline derivatives as bromodomain inhibitors. U.S. Patent No. 10,059,699 B2. Retrieved from https://www.patents-review.com/a/20170298047-tetrahydroquinoline-derivatives-bromodomain-inhibitors.html View Source